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Cephalochromin: Chemical and Biological Profile

The following table summarizes the fundamental characteristics of cephalochromin as identified in the

literature:

Property Description

IUPAC Name 5,5′,6,6′,8,8′-Hexahydroxy-2,2′-dimethyl-2,2′,3,3′-tetrahydro-4H,4′H-9,9′-
bibenzo[g]chromene-4,4′-dione [1]

CAS Registry
Number

25908-26-3 [1] [2] [3]

Molecular Formula C₂₈H₂₂O₁₀ [1] [2] [3]

Average Mass 518.474 g/mol [1]

Source Fungus Cosmospora vilior (also found in literature as Cosmopora vilior) [4] [5]

Physical
Description

Orange amorphous powder [2]
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Documented Bioactivity and Mechanisms

Cephalochromin has shown promising antineoplastic activity across various cancer models. The

quantitative data from recent studies is summarized below:

Table 1: Cytotoxic Activity of Cephalochromin in Various Cell Models

Cell Line / Model Assay Key Findings (IC₅₀) Citation

12 AML Cell Lines (e.g., HEL,
HL-60, Kasumi-1, MOLM-13,

etc.)

MTT assay (72
hours)

IC₅₀ values ranged from 0.45 to
>20 µM [4]

Healthy Peripheral Blood
Mononuclear Cells (PBMCs)

MTT assay (72

hours)

IC₅₀ ranged from 3.7 to 8.8 µM,

suggesting a potential therapeutic
window [4]

A549 Human Non-Small-Cell
Lung Cancer Cells

Growth-inhibitory
activity (48 hours)

IC₅₀ of 2.8 µM [5]

The molecular mechanisms underlying this activity involve multiple pathways, as illustrated in the following

workflow:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10430333/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10430333/
https://hub.tmu.edu.tw/en/publications/cephalochromin-induces-g0g1-cell-cycle-arrest-and-apoptosis-in-a5
https://www.smolecule.com/products/s560021?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cellular Processes & Signaling
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Based on the search results, the key documented mechanisms are:

Induction of Apoptosis: Cephalochromin triggers programmed cell death through both intrinsic
(mitochondrial) and extrinsic pathways. This is evidenced by the cleavage of PARP1, activation of

caspases (-8, -9, and -3), and a progressive increase in the subG1 cell population [4] [5].
Mitochondrial Disruption: Treatment leads to the loss of mitochondrial membrane potential and

generation of reactive oxygen species (ROS), which drives apoptosis [5].
Cell Cycle Arrest: In lung cancer models, cephalochromin causes arrest at the G0/G1 phase by

down-regulating key cell cycle regulators like cyclin D1, cyclin E, Cdk2, and Cdk4 [5].
Autophagy Induction: Cephalochromin is recognized as an autophagy inducer, shown by the

triggering of the autophagic marker LC3 II and reduced levels of SQSTM1/p62 [4] [5].
DNA Damage: Increased levels of γH2AX, a marker of DNA double-strand breaks, are observed

upon treatment [4].
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Synergy with Venetoclax: A significant finding is its synergistic effect with the BCL-2 inhibitor

venetoclax, overcoming resistance in AML cell models (e.g., OCI-AML3). This synergy is potentially
mediated through the reduction of MCL-1 protein levels and the induction of autophagy [4].

Application Notes for Research

Potential in Overcoming Drug Resistance: The synergy between cephalochromin and venetoclax
is highly relevant for translational research, especially in treating AML patients with acquired

resistance. Combining cephalochromin with established therapeutics could be a promising strategy
[4].

Multi-Target Mechanism: Its ability to simultaneously induce DNA damage, disrupt mitochondria,
inhibit survival proteins (MCL-1, survivin), and induce autophagy suggests a multi-faceted mechanism

that may be effective against heterogeneous tumors [4] [5].

Seeking Extraction Protocols

The search results confirm cephalochromin's research potential but lack specific extraction and purification

details. To proceed with laboratory work, you may find these approaches helpful:

Consult Specialized Literature: Perform a deeper literature search using scientific databases with

keywords like "Cosmospora vilior fermentation", "cephalochromin isolation", and
"natural product purification from fungi".

Contact Suppliers: Companies like BOC Sciences and Adipogen Life Sciences, which list
cephalochromin, may provide technical data or purification guides [2].

Adapt General Methods: While specific protocols are unavailable, general methods for extracting
bioactive compounds from fungi (involving steps like fermentation, solvent extraction, and

chromatographic purification) would be applicable [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Cefalochromin | C28H22O10 [chemspider.com]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10430333/
https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10430333/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10430333/
https://hub.tmu.edu.tw/en/publications/cephalochromin-induces-g0g1-cell-cycle-arrest-and-apoptosis-in-a5
https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB71379328_EN.htm
https://www.intechopen.com/chapters/77433
https://www.smolecule.com/products/s560021?utm_src=pdf-custom-synthesis
https://www.chemspider.com/Chemical-Structure.140746.html
https://www.smolecule.com/products/s560021?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


2. CAS#: 25908-26-3 cephalochromin [chemicalbook.com]

3. CAS # 25908-26-3, Cephalochromin : more information. [chemblink.com]

4. PB1826: cellular and molecular characterization of the antineoplastic... [pmc.ncbi.nlm.nih.gov]

5. induces G0/G1 cell cycle arrest and apoptosis in... Cephalochromin [hub.tmu.edu.tw]

6. of Bioactive Compounds from Medicinal... | IntechOpen Extraction [intechopen.com]

To cite this document: Smolecule. [Cephalochromin extraction and purification methods]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b560021#cephalochromin-

extraction-and-purification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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